
GHS Classification of 3-Methyl-2-hexanol: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methyl-2-hexanol

Cat. No.: B1265668 Get Quote

This guide provides a comprehensive overview of the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals for 3-Methyl-2-hexanol (CAS No. 2313-65-7). It is

intended for researchers, scientists, and professionals in drug development who handle this

substance.

GHS Hazard Classification
3-Methyl-2-hexanol is classified based on its potential health hazards. The following table

summarizes its GHS hazard classes and categories.

Hazard Class Hazard Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 1

Specific Target Organ Toxicity (Single

Exposure); Respiratory Tract Irritation
Category 3

Source: European Chemicals Agency (ECHA) C&L Inventory[1]

GHS Label Elements
The GHS label for 3-Methyl-2-hexanol includes specific pictograms, a signal word, hazard

statements, and precautionary statements.
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Pictograms:

Pictogram Description

Corrosion

Exclamation Mark

Signal Word: Danger[1][2]

Hazard Statements:

Code Statement

H315 Causes skin irritation.[1][2]

H318 Causes serious eye damage.[1][2]

H335 May cause respiratory irritation.[1][2]

Precautionary Statements:

The precautionary statements provide guidance on measures to prevent or minimize adverse

effects resulting from exposure.
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[1][2]

P264 Wash ... thoroughly after handling.[1][2]

P271
Use only outdoors or in a well-ventilated area.[1]

[2]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1][2]

P302+P352 IF ON SKIN: Wash with plenty of water/...[1][2]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

P310 Immediately call a POISON CENTER/doctor/...

P312
Call a POISON CENTER/doctor/.../if you feel

unwell.

P321 Specific treatment (see ... on this label).[1][2]

P332+P313
If skin irritation occurs: Get medical

advice/attention.[2]

P362+P364
Take off contaminated clothing and wash it

before reuse.[1][2]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[1]

P405 Store locked up.[1]

P501 Dispose of contents/container to ...[1]

Experimental Protocols
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The GHS classification is determined based on experimental data. While specific experimental

protocols for 3-Methyl-2-hexanol are not detailed in the readily available public information,

the classification into the categories mentioned above is based on standardized tests

recognized by regulatory bodies. These typically include:

Skin Irritation/Corrosion: Tests, often using in vitro or in vivo models, to assess the potential

of a substance to cause reversible or irreversible skin damage.

Serious Eye Damage/Irritation: Studies to evaluate the potential for a substance to cause

tissue damage in the eye or serious physical decay of vision.

Specific Target Organ Toxicity (Single Exposure): Assessments, which may involve animal

studies, to determine if a single exposure to the substance can cause specific, non-lethal,

reversible or irreversible toxic effects on target organs.

GHS Hazard Communication Workflow
The following diagram illustrates the logical flow from hazard identification to the

communication of those hazards on a chemical label.
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Caption: GHS Classification Workflow for 3-Methyl-2-hexanol.

This guide summarizes the essential GHS classification information for 3-Methyl-2-hexanol,
providing a foundation for its safe handling and use in a professional research and

development setting. For detailed safety protocols, always refer to the substance's specific

Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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